Cas no 1226154-60-4 (2-amino-2-4-(dimethylamino)phenylethan-1-ol)

• Product Name: 2-amino-2-4-(dimethylamino)phenylethan-1-ol
• CAS No: 1226154-60-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6542443
• PubChem ID: 76222850
• Update Time: 2025-07-02

2-amino-2-4-(dimethylamino)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-4-(dimethylamino)phenylethan-1-ol
• 1226154-60-4
• EN300-1837676
• 2-amino-2-[4-(dimethylamino)phenyl]ethan-1-ol

• Inchi： 1S/C10H16N2O/c1-12(2)9-5-3-8(4-6-9)10(11)7-13/h3-6,10,13H,7,11H2,1-2H3
• InChI Key： HYIWFVWMTZNKPC-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC(=CC=1)N(C)C)N

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-amino-2-4-(dimethylamino)phenylethan-1-ol

Recent Advances in the Study of 2-amino-2-4-(dimethylamino)phenylethan-1-ol (CAS: 1226154-60-4)

2-amino-2-4-(dimethylamino)phenylethan-1-ol (CAS: 1226154-60-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of neurological disorders and cancer therapeutics. This research brief aims to synthesize the latest findings on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The compound has been identified as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structure, featuring both amino and dimethylamino functional groups, allows for versatile interactions with biological targets. Recent research has focused on its role as a modulator of neurotransmitter systems, with particular attention to its effects on dopamine and serotonin receptors. These studies suggest that 2-amino-2-4-(dimethylamino)phenylethan-1-ol may have applications in treating mood disorders and neurodegenerative diseases.

In addition to its neurological applications, recent investigations have revealed the compound's potential as an anticancer agent. Preliminary in vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, possibly through the modulation of intracellular signaling pathways. Researchers are particularly interested in its selectivity and low cytotoxicity, which could make it a promising candidate for further development.

The synthesis and characterization of 2-amino-2-4-(dimethylamino)phenylethan-1-ol have also been refined in recent years. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to ensure high purity and accurate structural elucidation. These improvements have facilitated more reliable biological testing and have paved the way for scaled-up production.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is exploring various derivatives and formulations to enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-amino-2-4-(dimethylamino)phenylethan-1-ol (CAS: 1226154-60-4) represents a versatile and promising compound in chemical biology and drug discovery. Its dual potential in neurological and oncological therapeutics underscores the importance of continued research. Future studies should focus on elucidating its mechanisms of action and optimizing its pharmacological profile to fully realize its therapeutic potential.